Cas no 27006-86-6 (N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine)

• Product Name: N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine
• CAS No: 27006-86-6
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 3056673
• PubChem ID: 9579777
• Update Time: 2025-04-21

N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]hydroxylamine
• starbld0044508
• 590410-59-6
• (NE)-N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methylidene]hydroxylamine
• EN300-129739
• 5-chloro-1,3-dimethyl-1h-pyrazole-4-carbaldehyde oxime
• MFCD00121970
• 27006-86-6
• CS-0232966
• (E)-5-Chloro-1,3-dimethyl-1H-pyrazole-4-carbaldehyde oxime
• AKOS024282213
• 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxaldehyde oxime
• SCHEMBL5813709
• N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine

• Inchi： 1S/C6H8ClN3O/c1-4-5(3-8-11)6(7)10(2)9-4/h3,11H,1-2H3/b8-3+
• InChI Key： SQVKQHOYAXLRET-FPYGCLRLSA-N
• SMILES： ClC1=C(/C=N/O)C(C)=NN1C

Computed Properties

• Exact Mass: 173.0355896Da
• Monoisotopic Mass: 173.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 289.1±40.0 °C at 760 mmHg
• Flash Point: 128.6±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)